Cas no 2171573-95-6 (2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluorophenyl-N-methylformamido}butanoic acid)

• Product Name: 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluorophenyl-N-methylformamido}butanoic acid
• CAS No: 2171573-95-6
• MF: C₂₇H₂₅FN₂O₅
• MW: 476.496210813522
• CID: 6388969
• PubChem ID: 165555119
• Update Time: 2025-05-21

2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluorophenyl-N-methylformamido}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluorophenyl-N-methylformamido}butanoic acid
• EN300-1573333
• 2-{1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-fluorophenyl]-N-methylformamido}butanoic acid
• 2171573-95-6

• Inchi： 1S/C27H25FN2O5/c1-3-24(26(32)33)30(2)25(31)16-12-17(28)14-18(13-16)29-27(34)35-15-23-21-10-6-4-8-19(21)20-9-5-7-11-22(20)23/h4-14,23-24H,3,15H2,1-2H3,(H,29,34)(H,32,33)
• InChI Key： MFBYKDPXRATGIM-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1)C(N(C)C(C(=O)O)CC)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 476.17475006g/mol
• Monoisotopic Mass: 476.17475006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 757
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluorophenyl-N-methylformamido}butanoic acid

2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluorophenyl-N-methylformamido}butanoic acid: A Comprehensive Overview

The compound 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluorophenyl-N-methylformamido}butanoic acid, identified by the CAS number 2171573-95-6, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound is characterized by its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a fluorophenyl moiety, and a butanoic acid backbone. These structural features contribute to its unique chemical properties and reactivity.

The Fmoc group, a well-known protecting group in peptide synthesis, plays a pivotal role in stabilizing the molecule during various chemical reactions. The presence of the fluorophenyl group introduces electronic effects that can influence the molecule's reactivity and selectivity. Additionally, the butanoic acid moiety provides versatility in terms of functionalization and compatibility with different chemical environments. Recent studies have highlighted the importance of such multifunctional molecules in drug discovery and materials science.

Recent advancements in synthetic chemistry have enabled the precise construction of this compound through a combination of nucleophilic substitutions, coupling reactions, and protecting group strategies. The synthesis of 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluorophenyl-N-methylformamido}butanoic acid involves several key steps, including the installation of the Fmoc group and the subsequent functionalization of the fluorophenyl ring. These steps are critical for ensuring the molecule's stability and functionality.

In terms of applications, this compound has shown promise in peptide synthesis as a versatile building block. Its ability to act as both a protecting group and a reactive site makes it an attractive candidate for constructing complex peptide sequences. Furthermore, its fluorinated phenyl group can serve as a handle for further functionalization or as a bioisostere in medicinal chemistry.

Recent research has also explored the use of this compound in materials science, particularly in the development of advanced polymers and coatings. The combination of its hydrophilic butanoic acid moiety and hydrophobic Fmoc group creates a unique surface chemistry that can be tailored for specific applications. For instance, it has been used to create self-assembling monolayers with tunable wettability properties.

The study of 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluorophenyl-N-methylformamido}butanoic acid has also shed light on its potential in bioconjugation chemistry. Its ability to form stable amide bonds with other biomolecules makes it an ideal candidate for creating bioconjugates with enhanced stability and functionality. This property is particularly valuable in the development of targeted drug delivery systems.

In conclusion, 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluorophenyl-N-methylformamido}butanoic acid represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure, combined with recent advances in synthetic and materials chemistry, positions it as a key player in future innovations. As research continues to uncover its full potential, this compound is poised to make significant contributions to both academic and industrial fields.